Cas no 1216384-27-8 (6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1216384-27-8
• MF: C₁₉H₂₄ClN₃O₂S
• MW: 393.930762290955
• CID: 5830428
• PubChem ID: 16806322
• Update Time: 2025-06-25

6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-ethyl-2-(3-phenylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• F0526-1373
• 1216384-27-8
• AKOS026678195
• 6-ethyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• Inchi： 1S/C19H23N3O2S.ClH/c1-2-22-11-10-14-15(12-22)25-19(17(14)18(20)24)21-16(23)9-8-13-6-4-3-5-7-13;/h3-7H,2,8-12H2,1H3,(H2,20,24)(H,21,23);1H
• InChI Key： YJBJLTGOEGCLKE-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(CC)CC2)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.1277759g/mol
• Monoisotopic Mass: 393.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Introduction to 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1216384-27-8)

6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride, identified by its CAS number 1216384-27-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic scaffolds that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of fused rings, including a thienopyridine core and an amide functional group, makes this compound a promising candidate for further exploration in medicinal chemistry.

The structural features of 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride contribute to its unique chemical properties and biological interactions. The thienopyridine ring system is known for its ability to modulate various biological pathways, while the amide group provides a site for hydrogen bonding and further derivatization. These characteristics make it an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. Thienopyridines, in particular, have been extensively studied for their potential applications in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The compound 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride represents an advanced derivative that combines the benefits of these heterocyclic systems with additional functional groups to enhance binding affinity and selectivity.

One of the key aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The amide group can form hydrogen bonds with polar residues in protein binding pockets, while the phenylpropanamido moiety may contribute to hydrophobic interactions. Additionally, the ethyl substituent at the 6-position introduces steric bulk that can fine-tune the compound's binding properties. These features make it a versatile scaffold for drug design and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. Studies using 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride as a starting point have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. This aligns with the increasing demand for novel anti-inflammatory agents that target specific molecular mechanisms.

The synthesis of 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thienopyridine core through cyclization reactions followed by functionalization at various positions using appropriate protecting groups and reagents. The introduction of the amide group is achieved through peptide coupling reactions or other methods that preserve the integrity of the heterocyclic system.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development as it affects bioavailability and therapeutic efficacy. By converting the free base into its hydrochloride salt form (CAS No. 1216384-27-8), researchers can improve the compound's pharmacokinetic properties and ensure better absorption following administration.

Preclinical studies have demonstrated the potential of 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride as a lead compound for further development. These studies have focused on evaluating its efficacy in animal models of inflammation and other diseases relevant to its target pathways. The results have been encouraging enough to warrant further investigation into its mechanism of action and potential therapeutic applications.

The future directions for research on 6-ethyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride include exploring its interactions with additional biological targets and optimizing its chemical structure for improved potency and selectivity. Advances in synthetic methodologies will also play a crucial role in enabling more efficient production scales suitable for clinical trials.

In conclusion, 6 - ethyl - 2 - ( 3 - phenylpropanamido ) - 4 H , 5 H , 6 H , 7 H - thieno 2 , 3 - cpyridine - 3 - carboxamide hydrochloride ( CAS No . 1216384 - 27 - 8 ) represents a promising candidate for drug development with significant potential in modulating key biological pathways associated with various diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for further exploration by medicinal chemists and pharmaceutical researchers.